3-(4-morpholinylcarbonothioyl)phenyl 4-chlorobenzenesulfonate

• IUPAC Name: [3-(morpholine-4-carbothioyl)phenyl] 4-chlorobenzenesulfonate
• InChI: InChI=1S/C17H16ClNO4S2/c18-14-4-6-16(7-5-14)25(20,21)23-15-3-1-2-13(12-15)17(24)19-8-10-22-11-9-19/h1-7,12H,8-11H2
• InChI Key: YDZBOMMQERHRNK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=S)C2=CC(=CC=C2)OS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H16ClNO4S2
• Molecular Weight: 397.9 g/mol

Description

3-(4-morpholinylcarbonothioyl)phenyl 4-chlorobenzenesulfonate, also known as E-4031, is a chemical compound that is widely used in scientific research. It belongs to the class of potassium channel blockers and is primarily used to study the mechanisms of action of ion channels in the heart and other tissues.

Mechanism of Action

3-(4-morpholinylcarbonothioyl)phenyl 4-chlorobenzenesulfonate blocks potassium channels by binding to a specific site on the channel protein, thereby preventing the flow of potassium ions through the channel. This results in a prolongation of the action potential and an increase in the refractory period of the cardiac myocyte. The mechanism of action of this compound has been extensively studied and is well understood, making it a valuable tool for studying the role of potassium channels in various tissues.
Biochemical and Physiological Effects:
The primary biochemical and physiological effect of this compound is the blockage of potassium channels, which results in a prolongation of the action potential and an increase in the refractory period of the cardiac myocyte. This can lead to changes in the heart rate and rhythm, as well as changes in blood pressure and other physiological parameters. In addition, this compound has been shown to have antiarrhythmic effects in animal models of cardiac arrhythmias, making it a potential therapeutic agent for the treatment of arrhythmias.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(4-morpholinylcarbonothioyl)phenyl 4-chlorobenzenesulfonate in lab experiments is its specificity for potassium channels, which allows for the selective study of these channels in various tissues. In addition, this compound has a well-understood mechanism of action, making it a valuable tool for studying the role of potassium channels in various physiological processes. However, there are also limitations to using this compound in lab experiments. For example, this compound has a relatively short half-life, which may limit its usefulness in long-term experiments. In addition, this compound has been shown to have off-target effects on other ion channels, which may complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on 3-(4-morpholinylcarbonothioyl)phenyl 4-chlorobenzenesulfonate and potassium channels. One area of interest is the role of potassium channels in the pathophysiology of various diseases, including cardiac arrhythmias, epilepsy, and cancer. Another area of interest is the development of new drugs that target potassium channels, either as therapeutic agents or as research tools. Finally, there is a need for further research on the mechanisms of action of potassium channels and their regulation in various tissues, which may lead to new insights into the physiology and pathophysiology of these channels.

Synthesis Methods

The synthesis of 3-(4-morpholinylcarbonothioyl)phenyl 4-chlorobenzenesulfonate involves a multi-step process that includes the reaction of 4-chlorobenzenesulfonyl chloride with 3-aminophenyl isothiocyanate to form 3-(4-chlorobenzenesulfonyl)phenyl isothiocyanate. The resulting product is then reacted with morpholine to produce this compound. The final product is purified using column chromatography and recrystallization.

Scientific Research Applications

3-(4-morpholinylcarbonothioyl)phenyl 4-chlorobenzenesulfonate is primarily used in scientific research to study the mechanisms of action of ion channels in the heart and other tissues. It is a potent blocker of the rapid component of the delayed rectifier potassium current (Ikr) in cardiac myocytes, which is responsible for the repolarization of the cardiac action potential. This makes this compound a valuable tool for studying the role of Ikr in cardiac physiology and pathophysiology. In addition, this compound has also been shown to block other types of potassium channels, including the slow component of the delayed rectifier potassium current (Iks) and the inward rectifier potassium current (Ik1), making it a useful tool for studying the role of these channels in various tissues.